Cas no 2228506-80-5 ({2-2-chloro-5-(trifluoromethyl)pyridin-3-ylcyclopropyl}methanamine)

• Product Name: {2-2-chloro-5-(trifluoromethyl)pyridin-3-ylcyclopropyl}methanamine
• CAS No: 2228506-80-5
• MF: C₁₀H₁₀ClF₃N₂
• MW: 250.648011684418
• CID: 5979141
• PubChem ID: 165803191
• Update Time: 2025-05-22

{2-2-chloro-5-(trifluoromethyl)pyridin-3-ylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {2-2-chloro-5-(trifluoromethyl)pyridin-3-ylcyclopropyl}methanamine
• EN300-1961179
• 2228506-80-5
• {2-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]cyclopropyl}methanamine

• Inchi： 1S/C10H10ClF3N2/c11-9-8(7-1-5(7)3-15)2-6(4-16-9)10(12,13)14/h2,4-5,7H,1,3,15H2
• InChI Key： BAJDOKPAAQKUJP-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C(F)(F)F)=CN=1)C1CC1CN

Computed Properties

• Exact Mass: 250.0484605g/mol
• Monoisotopic Mass: 250.0484605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9Ų

Additional information on {2-2-chloro-5-(trifluoromethyl)pyridin-3-ylcyclopropyl}methanamine

Recent Advances in the Study of {2-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]cyclopropyl}methanamine (CAS: 2228506-80-5)

The compound {2-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]cyclopropyl}methanamine (CAS: 2228506-80-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and trifluoromethylpyridine moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of interest is the compound's role as a potential modulator of neurotransmitter systems. Preliminary research indicates that {2-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]cyclopropyl}methanamine may interact with specific receptors in the central nervous system, suggesting its applicability in treating neurological disorders such as depression and anxiety. The presence of the trifluoromethyl group enhances the compound's metabolic stability and bioavailability, making it a promising candidate for further preclinical studies.

Recent synthetic approaches to this compound have also been refined to improve yield and purity. A study published in the Journal of Medicinal Chemistry detailed a novel catalytic method for the cyclopropanation step, which significantly reduced the formation of by-products. This advancement is critical for scaling up production and ensuring the consistency of the compound for future clinical trials.

In addition to its neurological applications, {2-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]cyclopropyl}methanamine has been investigated for its anti-inflammatory properties. In vitro studies have demonstrated its ability to inhibit key inflammatory pathways, particularly those involving NF-κB signaling. These findings open new avenues for developing treatments for chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic profile and minimizing potential off-target effects. Ongoing research aims to address these issues through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into viable therapeutic options.

In conclusion, {2-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]cyclopropyl}methanamine (CAS: 2228506-80-5) represents a versatile and potent molecule with broad therapeutic potential. Continued research into its mechanisms, synthesis, and applications will be essential for unlocking its full clinical value. This compound exemplifies the innovative strides being made in chemical biology and underscores the importance of interdisciplinary collaboration in drug discovery.